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Compound of Interest

Compound Name: Pentadecanoic acid-d3

Cat. No.: B1419098

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentadecanoic acid-d3 is the deuterated form of pentadecanoic acid, a saturated fatty acid
with a 15-carbon chain. Its primary application in research and development is as an internal
standard for the precise quantification of its non-deuterated counterpart, pentadecanoic acid, in
various biological matrices. This guide provides an in-depth overview of the chemical

properties, analytical applications, and the biological signaling pathways associated with
pentadecanoic acid.

Core Data and Properties

The fundamental chemical and physical properties of Pentadecanoic acid-d3 are summarized
below.
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Property Value Citations
CAS Number 352431-40-4 [1][2]
Molecular Formula C15H27D302 [1][3]
Molecular Weight 245.42 g/mol [311415][6]
Purity >99% deuterated forms (di-ds)  [1][7]
Appearance White to off-white solid [8]

C15:0-d3, FA 15:0-d3,
Synonyms ) ) [1]
Pentadecylic Acid-d3

Analytical Applications and Experimental Protocols

Pentadecanoic acid-d3 is an essential tool for accurate and reliable quantification of
pentadecanoic acid using mass spectrometry-based techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[2][5][6]
The use of a stable isotope-labeled internal standard is crucial for correcting variations in
sample preparation and instrument response.[9]

Experimental Protocol: Quantification of Fatty Acids by
GC-MS using a Deuterated Internal Standard

This protocol outlines a general procedure for the extraction and analysis of fatty acids from
biological samples.

1. Sample Preparation and Lipid Extraction:

e To a known quantity of the biological sample (e.g., plasma, cells, or tissue), add a precise
amount of Pentadecanoic acid-d3 as the internal standard.[10][11]

o Perform lipid extraction using a suitable solvent system, such as a mixture of methanol and
iso-octane.[10][12] For total fatty acid analysis, a saponification step with a base like
potassium hydroxide (KOH) is required to release esterified fatty acids.[10]
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Acidify the mixture to protonate the fatty acids, facilitating their extraction into the organic
phase.[10][12]

. Derivatization:

To enhance volatility for GC analysis, the carboxyl group of the fatty acids is derivatized.[11]
A common method is the conversion to pentafluorobenzyl (PFB) esters using PFB bromide.
[10][11][12]

The sample is then dried and reconstituted in a solvent suitable for GC injection, such as iso-
octane.[10][12]

. GC-MS Analysis:

Inject the derivatized sample into the GC-MS system. The fatty acid esters are separated on
a capillary column based on their boiling points and polarity.[11]

The mass spectrometer is operated in a mode that allows for the specific detection and
quantification of the target fatty acid and the deuterated internal standard.[11]

. Data Analysis:

A calibration curve is generated using known concentrations of unlabeled pentadecanoic
acid and a fixed concentration of Pentadecanoic acid-d3.

The ratio of the peak area of the analyte (pentadecanoic acid) to the peak area of the
internal standard (Pentadecanoic acid-d3) is used to calculate the concentration of
pentadecanoic acid in the unknown sample.[10]

GC-MS Workflow for Fatty Acid Quantification

Sample Preparation Derivatization Analysis

‘Add Pentadecanoic Lipid Extraction Saponification (optional, Derivatization Reconstitute in Data Processing and
[B“""‘—““a' Sa’""‘e) > (ac\d»da (interal SlandardD P (e.q.. Methanol/iso-octane) > ( for total fatty acids) Acidification > (e.g.. PFB Bromide) GC-compatible solvent ColEgnaEs Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.lipidmaps.org/resources/protocols/PP0000003800.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://www.lipidmaps.org/resources/protocols/PP0000003800.pdf
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.lipidmaps.org/resources/protocols/PP0000003800.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://www.benchchem.com/product/b1419098?utm_src=pdf-body
https://www.benchchem.com/product/b1419098?utm_src=pdf-body
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.benchchem.com/product/b1419098?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GC-MS workflow for fatty acid quantification.

Biological Significance and Signaling Pathways of
Pentadecanoic Acid

While Pentadecanoic acid-d3 serves as an analytical standard, its non-deuterated form,
pentadecanoic acid, has been shown to modulate several key cellular signaling pathways
implicated in health and disease.

JAK2/STAT3 Signaling Pathway

Pentadecanoic acid has been demonstrated to inhibit the Janus kinase 2 (JAK2) and Signal
Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[1] This pathway is often
dysregulated in cancer. Pentadecanoic acid can suppress the phosphorylation of both JAK2
and STAT3, even in the presence of upstream activators like Interleukin-6 (IL-6).[1] This
inhibitory effect can lead to cell cycle arrest and apoptosis in cancer cells.[1]
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Inhibition of JAK2/STAT3 Pathway by Pentadecanoic Acid
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Pentadecanoic acid inhibits the JAK2/STAT3 pathway.
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AMPK Signaling Pathway

Pentadecanoic acid can activate the AMP-activated protein kinase (AMPK) pathway.[4][7]
AMPK is a crucial energy sensor that plays a role in cellular metabolism. Activation of AMPK by
pentadecanoic acid can enhance glucose uptake in cells, suggesting a beneficial role in
glucose metabolism.[4] This activation may also contribute to the suppression of the
mechanistic target of rapamycin (mTOR), a key regulator of cell growth.[7]

Activation of AMPK Pathway by Pentadecanoic Acid
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Pentadecanoic acid activates the AMPK pathway.
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Conclusion

Pentadecanoic acid-d3 is an indispensable tool for the accurate quantification of its
endogenous counterpart in biomedical research. The growing body of evidence on the
biological activities of pentadecanoic acid, particularly its influence on key signaling pathways
related to metabolism and cancer, underscores the importance of precise measurement
facilitated by the use of this deuterated internal standard. This guide provides a foundational
understanding for researchers and professionals in drug development to effectively utilize
Pentadecanoic acid-d3 in their analytical workflows and to appreciate the broader biological
context of the molecule they are quantifying.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]
e 2. caymanchem.com [caymanchem.com]
¢ 3. discovercl5.com [discovercl5.com]

¢ 4. Pentadecanoic acid promotes basal and insulin-stimulated glucose uptake in C2C12
myotubes - PMC [pmc.ncbi.nlm.nih.gov]

» 5. medchemexpress.com [medchemexpress.com]
e 6. Pentadecanoic-Acid-d-3-, 1MG | Labscoop [labscoop.com]
e 7. wjgnet.com [wjgnet.com]

» 8. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-
Based Activities with Leading Longevity-Enhancing Compounds - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. m.youtube.com [m.youtube.com]
e 10. lipidmaps.org [lipidmaps.org]

e 11. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by
Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1419098?utm_src=pdf-body
https://www.benchchem.com/product/b1419098?utm_src=pdf-body
https://www.benchchem.com/product/b1419098?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2072-6643/12/6/1663
https://www.caymanchem.com/product/28596/pentadecanoic-acid-d3
https://www.discoverc15.com/wp-content/uploads/2022/11/DiscoverC15-Mechanism-Fact-Sheet.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7869443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7869443/
https://www.medchemexpress.com/pentadecanoic-acid-d3.html
https://labscoop.com/us/en/product/cay/cayman-chemical/28596-1mg-pentadecanoic-acid-d-3
https://www.wjgnet.com/1949-8454/full/v16/i4/111258.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649853/
https://m.youtube.com/watch?v=oIz0Mlkmcf8
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 12. lipidmaps.org [lipidmaps.org]

¢ To cite this document: BenchChem. [A Technical Guide to Pentadecanoic Acid-d3:
Properties, Applications, and Biological Significance]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1419098#cas-number-and-molecular-
weight-of-pentadecanoic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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